Cas no 267651-83-2 (4-Isoxazolecarboxylic acid, 3-(4-methylphenyl)-, methyl ester)

• Product Name: 4-Isoxazolecarboxylic acid, 3-(4-methylphenyl)-, methyl ester
• CAS No: 267651-83-2
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 1428345
• Update Time: 2024-08-15

4-Isoxazolecarboxylic acid, 3-(4-methylphenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylic acid, 3-(4-methylphenyl)-, methyl ester

• Inchi： 1S/C12H11NO3/c1-8-3-5-9(6-4-8)11-10(7-16-13-11)12(14)15-2/h3-7H,1-2H3
• InChI Key： QIMNRMSHTCASAA-UHFFFAOYSA-N
• SMILES： O1C=C(C(OC)=O)C(C2=CC=C(C)C=C2)=N1

Computed Properties

• Exact Mass: 217.07393
• Monoisotopic Mass: 217.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.174±0.06 g/cm3(Predicted)
• Boiling Point: 377.3±30.0 °C(Predicted)
• PSA: 52.33
• pka: -4.43±0.50(Predicted)